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Compound of Interest

Compound Name:
Omeprazole Acid-d3 Methyl Ester

Sulfide

Cat. No.: B15143596

Get Quote

Executive Summary
Omeprazole Acid-d3 Methyl Ester Sulfide (CAS: 1329797-04-7) is a specialized stable

isotope-labeled reference standard. It represents the deuterated methyl ester derivative of the

"Omeprazole Acid" sulfide metabolite.[1][2] This compound serves as a vital Internal Standard

(IS) for the quantification of specific degradation products and metabolites of Omeprazole (and

Esomeprazole) using LC-MS/MS platforms.

Its structural distinctiveness lies in three modifications from the parent drug Omeprazole:

Reduction: The sulfinyl group (S=O) is reduced to a sulfide (thioether).

Oxidation & Esterification: One of the pyridine methyl groups is oxidized to a carboxylic acid

and subsequently methylated to form a methyl ester.

Isotopic Labeling: Incorporation of three deuterium atoms (d3), typically on the ester methyl

or a methoxy group, providing a +3 Da mass shift.
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Nomenclature and Identification
Chemical Name: Methyl 2-[[(5-methoxy-1H-benzimidazol-2-yl)thio]methyl]-4-methoxy-3-

methylpyridine-5-carboxylate-d3 (Proposed IUPAC based on metabolite structure).

Common Name: Omeprazole Acid-d3 Methyl Ester Sulfide.[1][2][3][4][5][6][7]

CAS Number: 1329797-04-7.[1][2][3][4]

Molecular Formula: C₁₈H₁₆D₃N₃O₄S.

Molecular Weight: 376.44 g/mol .[3][4]

Parent Impurity (Unlabeled): Omeprazole Acid Methyl Ester Sulfide (CAS 120003-82-9).[3][4]

[8]

Structural Pathway & Relationship
The following diagram illustrates the structural relationship between Omeprazole, its "Acid"

metabolite, and the target Methyl Ester Sulfide standard.
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Caption: Structural evolution from Omeprazole to the deuterated methyl ester sulfide standard.

Analytical Characterization Strategy
Characterizing this standard requires a multi-modal approach to confirm isotopic purity,

chemical structure, and stability.

Nuclear Magnetic Resonance (NMR)
NMR is the primary tool for structural validation. The d3-labeling renders specific protons

"invisible" in ¹H-NMR, confirming the position of the isotope.
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Parameter
Signal Expectation (¹H
NMR, 400 MHz, DMSO-d₆)

Structural Insight

Aromatic Region δ 6.9 – 8.3 ppm (Multiplets)
Confirms Benzimidazole and

Pyridine ring integrity.

S-CH₂ Linker δ ~4.6 ppm (Singlet)

Verifies the thioether (sulfide)

linkage. (Shift differs from

sulfoxide).

Methoxy Groups δ ~3.8 ppm (Singlets)
Standard methoxy groups on

the rings.

Ester Methyl
Silent / Diminished (if d3

labeled)

If the d3 is on the ester, the

signal at ~3.7-3.9 ppm

corresponding to -COOCH3

will be absent.

Pyridine Methyl δ ~2.2 ppm (Singlet)
Confirms the remaining methyl

group on the pyridine ring.

Mass Spectrometry (MS/MS)
Mass spectrometry provides the definitive confirmation of the isotopic incorporation and mass

shift.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+).

Precursor Ion (Q1):m/z 377.2 [M+H]⁺ (Calculated).

Key Fragmentation (Q3):

Loss of d3-Methoxy/Methanol: Watch for neutral loss of 35 Da (if d3-methoxy) vs 32 Da.

Cleavage of Thioether: Fragmentation at the C-S bond yields characteristic benzimidazole

thiol and pyridine fragments.

Isotopic Purity Calculation: Compare intensities of m/z 377 (d3) vs. m/z 374 (d0).

Acceptance criteria typically require d0 < 0.5%.
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Chromatographic Profiling (HPLC/UPLC)
The "Sulfide" and "Ester" modifications significantly alter lipophilicity compared to Omeprazole.

Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 µm).

Mobile Phase: Gradient of Ammonium Acetate (pH 9.0) and Acetonitrile.[9] Note: Basic pH is

preferred for Omeprazole stability.

Retention Behavior:

Omeprazole (Sulfoxide): Elutes earlier (more polar).

Omeprazole Sulfide: Elutes later (less polar).

Acid Methyl Ester Sulfide: The ester functionality increases retention compared to the free

acid, likely eluting near or after the standard sulfide impurity.

Experimental Protocol: Usage as Internal Standard
This protocol outlines the use of Omeprazole Acid-d3 Methyl Ester Sulfide for quantitating

impurities in a drug substance.

Stock Solution Preparation
Weighing: Accurately weigh 1.0 mg of the d3-standard into a 2 mL amber glass vial (light

sensitive).

Dissolution: Dissolve in 1.0 mL of Methanol (LC-MS grade). Vortex for 30 seconds.

Why Methanol? High solubility and compatibility with MS source.

Storage: Store at -20°C. Stability is validated for 3 months.

Sample Extraction Workflow
The following DOT diagram details the self-validating extraction workflow.
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Caption: Sample preparation workflow ensuring consistent Internal Standard (IS) integration.

LC-MS/MS Parameters
System: Agilent 6495 Triple Quadrupole or equivalent.

MRM Transition (Target):m/z 377.2 → 198.1 (Fragment dependent on structure).

MRM Transition (IS):m/z 377.2 → [Specific Fragment].

Dwell Time: 50 ms.

Handling, Stability & Safety
Critical Instability Factors

Oxidation: The sulfide linkage (-S-) is highly susceptible to oxidation to sulfoxide (S=O) and

sulfone (O=S=O) if exposed to air/peroxides.

Mitigation: Store under Argon or Nitrogen atmosphere.

Acid Sensitivity: While the "Acid" metabolite is stable, the benzimidazole moiety can degrade

in strong acidic aqueous media.

Mitigation: Keep solvents neutral or slightly basic (pH > 7).

Light Sensitivity: Omeprazole derivatives are photosensitive.

Mitigation: Use amber glassware exclusively.

Storage Protocol
Long-term: -80°C (Lyophilized powder).
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Working Solution: -20°C (Methanol), valid for 1 week.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl Ester Sulfide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143596/docs#technical-characterization-guide-
omeprazole-acid-d3-methyl-ester-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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